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Compound of Interest

Compound Name: 4-Fluoro-3-methylphenol

Cat. No.: B1301873 Get Quote

Technical Safety Guide: 4-Fluoro-3-methylphenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-Fluoro-3-
methylphenol (CAS No. 452-70-0), a key intermediate in the pharmaceutical and agricultural

industries.[1] Adherence to strict safety protocols is essential when handling this compound

due to its potential health hazards.

Chemical and Physical Properties
4-Fluoro-3-methylphenol is a colorless to light yellow crystal or liquid with a characteristic

aromatic odor.[2][3] It is soluble in organic solvents like ethanol and ether but has limited

solubility in water.[2]
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Property Value Source

CAS Number 452-70-0
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₇H₇FO
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 126.13 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance Light yellow crystal or liquid --INVALID-LINK--

Melting Point 32 °C --INVALID-LINK--

Boiling Point 76 °C at 5 mmHg --INVALID-LINK--

Density 1.134 g/mL at 25 °C --INVALID-LINK--

Flash Point 97 °C (closed cup) --INVALID-LINK--

Refractive Index n20/D 1.515 --INVALID-LINK--

Hazard Identification and Classification
4-Fluoro-3-methylphenol is classified as a hazardous substance. The signal word for this

chemical is "Warning".[3][4]

GHS Hazard Statements:
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Code Statement Source

H315 Causes skin irritation
--INVALID-LINK--, --INVALID-

LINK--

H319 Causes serious eye irritation
--INVALID-LINK--, --INVALID-

LINK--

H335 May cause respiratory irritation
--INVALID-LINK--, --INVALID-

LINK--

H302 Harmful if swallowed --INVALID-LINK--

H312 Harmful in contact with skin --INVALID-LINK--

H314
Causes severe skin burns and

eye damage
--INVALID-LINK--

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheet

provided by the supplier. Key recommendations include wearing protective gloves, eye

protection, and face protection, and ensuring adequate ventilation.[4]

Toxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for 4-Fluoro-3-
methylphenol are not readily available in the public domain. However, the GHS hazard

statements indicate that the substance is harmful if swallowed or in contact with skin, and

causes skin and eye irritation.[5][6]

Experimental Protocols
The determination of skin irritation potential for chemical substances like 4-Fluoro-3-
methylphenol is guided by internationally recognized protocols, primarily the OECD

Guidelines for the Testing of Chemicals.

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method
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This guideline describes an in vitro procedure using a reconstructed human epidermis (RhE)

model that mimics the biochemical and physiological properties of the upper layers of human

skin.[4]

Principle: A test chemical is applied topically to the RhE model. The potential for skin irritation

is determined by the resulting cell viability, which is measured using the MTT assay. A

reduction in cell viability below a certain threshold indicates that the substance is an irritant.

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in culture

medium.

Test Substance Application: A small amount of the test substance is applied uniformly to

the surface of the epidermis.

Exposure and Incubation: The tissues are exposed to the chemical for a defined period,

followed by rinsing and a post-exposure incubation period.

Viability Assessment: The MTT reagent is added to the tissues. Viable cells convert the

MTT into a blue formazan salt, which is then extracted. The amount of formazan produced

is quantified by measuring its optical density.

Classification: If the tissue viability is reduced by 50% or more compared to the negative

control, the chemical is classified as an irritant.[7]

Emergency Procedures
The following diagrams outline the recommended procedures for handling spills and for first aid

after exposure to 4-Fluoro-3-methylphenol.
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Immediate Response

Spill Containment

Cleanup and Disposal
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Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Container

Clean Spill Area with
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Dispose of Waste According
to Local Regulations
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Figure 1. Workflow for Handling a 4-Fluoro-3-methylphenol Spill.
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Exposure Route

First Aid Measures

Professional Medical Care

Inhalation

Move to Fresh Air

Skin Contact

Immediately Remove
Contaminated Clothing

Eye Contact

Rinse Cautiously with
Water for Several Minutes

Ingestion

Do NOT Induce Vomiting

Give Artificial Respiration
if Not Breathing

Seek Immediate
Medical Attention

Wash Skin with Plenty
of Soap and Water

Remove Contact Lenses,
if Present and Easy to Do Rinse Mouth
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Figure 2. First-Aid Procedures for 4-Fluoro-3-methylphenol Exposure.

Exposure Controls and Personal Protection
Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste and contaminated materials in accordance with local, state, and

federal regulations.

Ecotoxicological Information
Specific data on the ecotoxicity of 4-Fluoro-3-methylphenol is limited. As with many phenolic

compounds, it is expected to be harmful to aquatic life. Releases to the environment should be

avoided.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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